Cas no 2408936-65-0 (tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate
• CAS No: 2408936-65-0
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6200911
• PubChem ID: 51441486
• Update Time: 2025-10-23

tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548125
• tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate
• 2408936-65-0

• Inchi： 1S/C14H21NO3/c1-10-5-7-11(8-6-10)12(16)9-15-13(17)18-14(2,3)4/h5-8,12,16H,9H2,1-4H3,(H,15,17)/t12-/m0/s1
• InChI Key： AUFONXIKPHJJFX-LBPRGKRZSA-N
• SMILES： O(C(NC[C@@H](C1C=CC(C)=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate (CAS No. 2408936-65-0)

The compound tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate (CAS No. 2408936-65-0) is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl group and a hydroxyethyl moiety attached to a 4-methylphenyl ring, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral intermediates like tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate has surged, driven by the growing focus on enantioselective catalysis and green chemistry. This compound is particularly relevant in the synthesis of pharmaceutical APIs (Active Pharmaceutical Ingredients), where stereochemical purity is critical. Its CAS No. 2408936-65-0 is frequently searched in scientific databases, reflecting its importance in cutting-edge research.

One of the key applications of tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate is in the preparation of chiral ligands and catalysts. These components are essential for asymmetric hydrogenation and C-C bond-forming reactions, which are pivotal in modern organic synthesis. The compound’s hydroxy and carbamate functionalities provide versatile handles for further chemical modifications, enabling the creation of complex molecular architectures.

From an industrial perspective, the scalability of tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate synthesis is a hot topic. Manufacturers are exploring cost-effective and sustainable routes to produce this compound, aligning with the global push toward green chemistry and circular economy principles. Questions like “How to optimize the yield of CAS No. 2408936-65-0?” or “What are the latest catalytic methods for its synthesis?” are commonly encountered in academic and industrial forums.

The compound’s role in drug discovery is another area of intense interest. Its structural features are reminiscent of motifs found in CNS-active (Central Nervous System) drugs, making it a candidate for neuropharmacology research. Additionally, its chiral purity is crucial for ensuring the safety and efficacy of potential therapeutics, a concern frequently highlighted in regulatory guidelines.

Analytical characterization of tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate is also a critical aspect. Techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and purity. Researchers often search for “spectral data for CAS No. 2408936-65-0” or “analytical methods for chiral carbamates,” underscoring the need for reliable reference materials.

In summary, tert-butyl N-[(2R)-2-hydroxy-2-(4-methylphenyl)ethyl]carbamate (CAS No. 2408936-65-0) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and synthetic chemistry. Its relevance to contemporary research trends, such as sustainable synthesis and enantioselective catalysis, ensures its continued prominence in scientific literature and industrial applications.